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Compound of Interest

5-Fluoro-3-hydroxy-2-nitrobenzoic
Compound Name:

acid
CAS No.: 1007113-05-4
Cat. No.: B1376279

Get Quote

Executive Summary

The nitration of 3-fluoro-5-methoxybenzoic acid is a critical step in the synthesis of poly(ADP-
ribose) polymerase (PARP) inhibitors and novel agrochemicals. This reaction presents a
classic challenge in electrophilic aromatic substitution (EAS): balancing the strong ortho/para-
directing effect of the methoxy group against the steric constraints imposed by the carboxylic

acid and fluorine substituents.

This guide provides a validated protocol for synthesizing the major isomer, 2-nitro-3-fluoro-5-
methoxybenzoic acid, while characterizing the formation of the minor 4-nitro isomer. We utilize
a mixed-acid strategy (HNOs3/H2S0a4) optimized for temperature control to maximize
regioselectivity and yield.

Mechanistic Insight & Regioselectivity

To design an effective protocol, one must understand the electronic and steric landscape of the

substrate.
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Electronic Directing Effects

o Methoxy (-OCHs) at C5: The strongest activating group. It directs the incoming nitronium ion
(NO2%) to positions ortho (C4, C6) and para (C2).

e Fluoro (-F) at C3: A weak deactivator but an ortho/para director. It directs to C2, C4, and C6.

o Carboxyl (-COOH) at C1: A moderate deactivator and meta director. It directs to C3 and C5
(which are already occupied), effectively deactivating C2, C4, and C6.

Steric Analysis ("The Sandwich Effect")

e Position 2 (Para to OMe): Located between -COOH and -F.

o Electronic: Highly favored (Para to strong activator).

o Steric: Moderately hindered (F is small, COOH is bulky).
e Position 4 (Ortho to OMe): Located between -F and -OCHs.

o Electronic: Favored (Ortho to strong activator).

o Steric: Accessible (Both F and OMe are relatively small/rotatable).
e Position 6 (Ortho to OMe): Located between -COOH and -OCHs.

o Electronic: Favored (Ortho to strong activator).

o Steric: Highly hindered (Buttressing effect of COOH and OMe).

Conclusion: The 2-nitro isomer is the major product due to the dominant para-directing effect of
the methoxy group, despite the steric bulk of the adjacent carboxylic acid. The 4-nitro isomer is
the primary minor product.

Visualization of Directing Effects
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Caption: Logical flow of electronic directing effects favoring Position 2 (Major) and Position 4

(Minor).

Experimental Protocol

Target Product: 2-Nitro-3-fluoro-5-methoxybenzoic acid (CAS: 1007113-04-3) Scale: 10.0 g

(Standard Lab Scale)

Reagents & Equipment

Reagent Grade Quantity Role
3-Fluoro-5-

) ) >98% 10.0 g (58.8 mmol) Substrate
methoxybenzoic acid
Sulfuric Acid (H2SOa) Conc. (98%) 80 mL Solvent/Catalyst
Nitric Acid (HNO3) Fuming (>90%) 4.0 mL (~90 mmol) Nitrating Agent
Dichloromethane ]

ACS 100 mL Extraction

(DCM)
Ethanol Absolute As needed Recrystallization

Step-by-Step Procedure
Phase 1: Preparation and Addition[1]
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e Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a thermometer,
and a pressure-equalizing addition funnel. Place the flask in an ice/salt bath to maintain an
internal temperature of -5°C to 0°C.

» Dissolution: Add 80 mL of concentrated H2SOa to the flask. Slowly add 10.0 g of 3-fluoro-5-
methoxybenzoic acid portion-wise with stirring. Ensure the solid is completely dissolved
before proceeding. Note: The solution may turn slightly yellow.

 Nitrating Mixture: In a separate small beaker, carefully mix 4.0 mL of Fuming HNOs with 10
mL of Conc. H2S0a.[1][2] Pre-cool this mixture to 0°C.

o Addition: Transfer the nitrating mixture to the addition funnel. Add it dropwise to the reaction
flask over 30—45 minutes.

o CRITICAL: Monitor internal temperature. Do not allow it to exceed 5°C. The reaction is
exothermic.

Phase 2: Reaction and Quenching

 Stirring: Once addition is complete, allow the mixture to stir at 0°C for 1 hour. Then, remove
the ice bath and allow the reaction to warm to room temperature (20-25°C) and stir for an
additional 2 hours.

e Monitoring: Check progress via TLC (Mobile Phase: 5% Methanol in DCM) or HPLC. The
starting material should be consumed.

e Quenching: Prepare a beaker with 300 g of crushed ice. Slowly pour the reaction mixture
onto the ice with vigorous stirring. The product will precipitate as a pale yellow/off-white solid.

Phase 3: Isolation and Purification

« Filtration: Filter the precipitate using a Buchner funnel. Wash the filter cake with cold water (3
x 50 mL) to remove residual acid.

e Drying: Air dry the solid for 2 hours.

 Purification (Recrystallization):
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o Dissolve the crude solid in a minimum amount of boiling Ethanol (or an EtOH/Water

mixture).

o Allow to cool slowly to room temperature, then to 4°C.

o Filter the crystals.[3] The 2-nitro isomer typically crystallizes preferentially.

o Alternative: If the 4-nitro isomer is present in significant quantities (detectable by NMR),
flash column chromatography (SiO2z, Hexane/Ethyl Acetate gradient with 1% Acetic Acid)

may be required.

Expected Results

 Yield: 75-85%

e Appearance: Pale yellow crystalline solid.

e Melting Point: ~168-172°C (Literature dependent).

Analytical Validation

You must validate the regiochemistry using 1H NMR. The coupling constants are diagnostic.

Isomer Structure

1H NMR Diagnostic
Signals (DMSO-d6)

2-Nitro (Major) Nitro at C2

Two aromatic protons (H4,
H6).H4: Doublet of doublets (J
~10 Hz, J ~2 Hz). Large
coupling to F (ortho). H6:
Doublet (J ~2 Hz). Small
coupling to F (para).

4-Nitro (Minor) Nitro at C4

Two aromatic protons (H2,
H6).H2: Doublet (J ~9 Hz).
Ortho to F. H6: Singlet/Doublet
(J ~2 Hz). Meta to F.
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Key Differentiator: In the 2-nitro isomer, the proton at C4 is "sandwiched" between F and OMe,
but the proton at C6 is isolated. In the 4-nitro isomer, the symmetry is different. The most
reliable check is the H-F coupling constant: Ortho-coupling (H-C-C-F) is typically 8—12 Hz,
while Para-coupling is 5-6 Hz.

Troubleshooting & Safety
Common Pitfalls

o Over-Nitration: If the temperature exceeds 10°C during addition, dinitration may occur. Keep
it cold.

o O-Demethylation: Highly acidic conditions at high temperatures can cleave the methoxy
ether. Do not reflux in acid.

e |somer Separation: If recrystallization fails to remove the 4-nitro isomer, convert the acid to
the methyl ester (MeOH/H2S0a4), separate the esters via column chromatography (easier
separation), and then hydrolyze back to the acid.

Safety Data

e Fuming Nitric Acid: Highly corrosive and oxidizer. Causes severe burns. Use compatible
gloves (Butyl rubber) and a face shield.

» Exotherm: The nitration is highly exothermic. Runaway reactions can occur if addition is too
fast.

Workflow Diagram
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[ Stir 0°C (1h) -> RT (2h) J

Pour onto Crushed Ice
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[ Filter & Wash (H20) j

Recrystallize (Ethanol)
Removes 4-nitro isomer

Pure 2-Nitro-3-fluoro-5-methoxybenzoic acid
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Caption: Step-by-step experimental workflow for the nitration process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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